Cas no 552818-58-3 (N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 552818-58-3
• MF: C₁₅H₁₂N₄O₂S
• MW: 312.346381187439
• CID: 4034904
• PubChem ID: 1170473
• Update Time: 2025-05-27

N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-phenyl-2-[[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]-
• N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• VU0496218-1
• N-phenyl-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• F2754-0001
• N-phenyl-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• N-phenyl-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• AKOS016398366
• STL281973
• 552818-58-3

• Inchi： 1S/C15H12N4O2S/c20-13(17-12-6-2-1-3-7-12)10-22-15-19-18-14(21-15)11-5-4-8-16-9-11/h1-9H,10H2,(H,17,20)
• InChI Key： SETSGNGLBTXKDS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CC=2)O1)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 312.06809681Da
• Monoisotopic Mass: 312.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Research Brief on N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 552818-58-3): Recent Advances and Applications

N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 552818-58-3) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in targeting enzymes and protein-protein interactions involved in various diseases. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

One of the key areas of interest for this compound is its potential as an inhibitor of specific kinases and other enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide exhibit potent inhibitory activity against certain cancer-associated kinases, with IC50 values in the nanomolar range. The study highlighted the importance of the oxadiazole and pyridine moieties in binding to the ATP pocket of these kinases, suggesting a promising avenue for further optimization.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's potential as an anti-inflammatory agent. A preprint article from BioRxiv (2024) reported that N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines by modulating the NF-κB signaling pathway. These findings suggest its potential utility in treating inflammatory disorders, although further in vivo studies are required to validate these effects.

The synthetic accessibility of this compound has also been a focus of recent investigations. A novel and scalable synthesis route for N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide was reported in Organic Process Research & Development (2023), which improved the overall yield and purity of the final product. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies, addressing one of the key challenges in the development of this class of compounds.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide. Recent pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability, which are currently being addressed through structural modifications. Researchers are exploring the introduction of substituents on the phenyl ring or the pyridine moiety to enhance metabolic stability while maintaining or improving target binding affinity.

In conclusion, N-phenyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 552818-58-3) represents a promising scaffold for the development of novel therapeutic agents targeting kinases and inflammatory pathways. Recent studies have provided valuable insights into its mechanism of action, synthetic accessibility, and potential applications. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through targeted structural modifications and comprehensive biological evaluations.